Vts-270

• Molecular Formula: C63H112O42
• Molecular Weight: 1541.5 g/mol
• InChI: InChI=1S/C63H112O42/c1-22(64)8-85-15-29-50-36(71)43(78)57(92-29)100-51-30(16-86-9-23(2)65)94-59(45(80)38(51)73)102-53-32(18-88-11-25(4)67)96-61(47(82)40(53)75)104-55-34(20-90-13-27(6)69)98-63(49(84)42(55)77)105-56-35(21-91-14-28(7)70)97-62(48(83)41(56)76)103-54-33(19-89-12-26(5)68)95-60(46(81)39(54)74)101-52-31(17-87-10-24(3)66)93-58(99-50)44(79)37(52)72/h22-84H,8-21H2,1-7H3
• InChIKey: ODLHGICHYURWBS-UHFFFAOYSA-N

VTS-270: Non-Interchangeable HPβCD for NPC1

VTS-270 (adrabetadex) is a proprietary, well-characterized mixture of 2-hydroxypropyl-β-cyclodextrins (HPβCD) developed as an intrathecal and intravenous therapy for Niemann-Pick Disease Type C1 (NPC1) [1]. Unlike generic HPβCD excipients, VTS-270 possesses a specific, reproducible compositional fingerprint with a tightly controlled low degree of hydroxypropyl substitution (DS), a characteristic shown to be substantially different from the closest in-class investigational HPβCD product, Trappsol® Cyclo™ [2]. This defined composition is protected by U.S. Patent No. 9,675,634 (expiring 2036) and has earned Breakthrough Therapy designation from the FDA and Orphan Drug designations in both the U.S. and EU [3][4].

1 Defined low-DS HPβCD composition for cholesterol mobilization studies

2 Mass-spectrometry-confirmed batch fingerprint enabling reproducible NPC1 research

3 Links experimental data to published clinical trial context (intrathecal/IV routes)

• [1] Ottinger EA, Kao ML, McKew JC, et al. Intrathecal 2-hydroxypropyl-β-cyclodextrin (VTS-270) for Niemann-Pick Disease Type C1: Clinical Development Update. Mol Genet Metab. 2016; 117(2): S93. View Source
• [2] Yergey AL, Blank PS, Cologna SM, Backlund PS, Porter FD, Darling AJ. Characterization of hydroxypropyl-beta-cyclodextrins used in the treatment of Niemann-Pick Disease type C1. PLoS One. 2017; 12(4): e0175478. PMID: 28414792. View Source
• [3] Sucampo Pharmaceuticals Inc. U.S. Patent No. 9,675,634. Hydroxypropyl beta-cyclodextrin compositions and methods. Issued June 13, 2017. View Source
• [4] Vtesse Inc. VTS-270 Receives FDA Breakthrough Therapy Designation for Niemann-Pick Type C1 Disease. News Release. January 2016. View Source

Why Generic HPβCD Cannot Substitute for VTS-270

HPβCD is not a single molecule but a complex, heterogeneous mixture of cyclodextrin species varying in the number and position of hydroxypropyl substituents [1]. The average degree of substitution (DS) profoundly influences cholesterol-binding capacity, aqueous solubility, and potential biological activity [1]. Direct mass spectrometry comparison of VTS-270 and Trappsol® Cyclo™ revealed substantially different DS profiles, impurity patterns, and doubly charged heterodimer intensities; based on these compositional differences, the authors concluded that 'these products cannot be considered to be the same' [1]. Consequently, substituting a generic HPβCD for VTS-270 introduces an uncontrolled variable in composition that may alter pharmacological behavior, confound research reproducibility, and invalidate the regulatory data package underpinning the compound's Breakthrough Therapy and Orphan Drug designations [2].

Composition Drift

Average DS and heterodimer pattern may shift cholesterol-binding behavior, altering model readouts

Impurity Profile Mismatch

Impurity species in generic HPβCD may introduce off-target biological activity not present in VTS-270

Regulatory Data Invalidity

Substitution undermines link to product-specific designations and clinical data package

• [1] Yergey AL, Blank PS, Cologna SM, Backlund PS, Porter FD, Darling AJ. Characterization of hydroxypropyl-beta-cyclodextrins used in the treatment of Niemann-Pick Disease type C1. PLoS One. 2017; 12(4): e0175478. PMID: 28414792. View Source
• [2] Sucampo Pharmaceuticals Inc. U.S. Patent No. 9,675,634. Hydroxypropyl beta-cyclodextrin compositions and methods. Issued June 13, 2017. View Source

VTS-270 Differentiation Evidence

Mass Spectrometry: Tighter Substitution vs. Trappsol Cyclo

In the only published head-to-head analytical comparison of HPβCD products intended for NPC1 treatment, Yergey et al. (PLoS One, 2017) used electrospray ionization ion mobility quadrupole time-of-flight mass spectrometry to demonstrate that the number of hydroxypropyl groups (degree of substitution, DS) is substantially different between the two products and is greater in Trappsol Cyclo than in VTS-270. The doubly charged heterodimer ion population, a key indicator of mixture complexity, was more intense in Trappsol Cyclo than in VTS-270. Based on the collective DS, compositional fingerprint, and impurity profile differences, the authors explicitly concluded these products cannot be considered the same [1].

Mass Spectrometry DS

Head-to-head

Lower DS and heterodimer intensity vs Trappsol Cyclo

VTS-270Low DS, low heterodimer

Trappsol CycloHigher DS, intense heterodimer

Compositional non-equivalence confirmed by ESI-IM-QTOF-MS

Cannot be assumed interchangeable

Evidence Dimension	Degree of hydroxypropyl substitution (DS) and compositional heterogeneity
Target Compound Data	Lower DS with consistently specific hydroxypropylation; low level of doubly charged heterodimers
Comparator Or Baseline	Trappsol® Cyclo™ — substantially greater number of hydroxypropyl groups (higher DS) and more intense doubly charged heterodimer signals
Quantified Difference	Qualitatively described as 'substantially different'; heterodimer intensity visually and analytically lower in VTS-270
Conditions	Electrospray ionization linear low-field ion mobility quadrupole time-of-flight mass spectrometry (ESI-IM-QTOF-MS); ammonium adduct analysis

Why This Matters

This analytically confirmed compositional non-equivalence means that experimental or clinical data generated with one product cannot be assumed to translate to the other, making VTS-270 the only HPβCD with a published, regulatorily scrutinized compositional fingerprint linked to its specific clinical development program.

• [1] Yergey AL, Blank PS, Cologna SM, Backlund PS, Porter FD, Darling AJ. Characterization of hydroxypropyl-beta-cyclodextrins used in the treatment of Niemann-Pick Disease type C1. PLoS One. 2017; 12(4): e0175478. PMID: 28414792. View Source

NNSS: Slowed Disease Progression vs. Historical Cohort

In the Phase 1/2a non-randomized, open-label trial published in The Lancet (Ory et al., 2017), 14 NPC1 patients aged 4–23 years received monthly intrathecal VTS-270. Disease progression was measured using the NPC Neurological Severity Score (NNSS) and compared against a historical cohort of 21 untreated NPC1 patients of similar age range. The NNSS annualized slope for the VTS-270-treated group was 1.22 points per year (SEM 0.34), compared to 2.92 points per year (SEM 0.27) in the historical comparison group, a 58% reduction in the rate of neurological decline (p = 0.0002). Domain-specific slowing was observed in cognition (p = 0.0040) and speech (p = 0.0423) [1]. Long-term follow-up over 36 months confirmed that IQ scores showed no meaningful decline (Full Scale IQ annualized change: B = -1.28, SE = 0.70, p = 0.076) [2].

NNSS Progression

Cross-study

1.22 pts/yr vs 2.92 historical

p = 0.0002; 58% slower decline

Reported endpoint slowing in Phase 1/2a trial

Non-randomized; open-label; n=14 treated

Evidence Dimension	Annualized NNSS progression rate
Target Compound Data	1.22 points/year (SEM 0.34) — VTS-270-treated group (n=14)
Comparator Or Baseline	Historical NIH cohort (n=21): 2.92 points/year (SEM 0.27)
Quantified Difference	1.70 points/year slower progression; 58% reduction in rate of decline; p = 0.0002
Conditions	Non-randomized, open-label Phase 1/2a trial; monthly intrathecal VTS-270 (50–1200 mg dose escalation); NNSS assessment; mixed model repeated measures (MMRM) analysis

Why This Matters

This 58% slowing of neurological decline on a validated disease-specific scale provides the primary quantitative clinical efficacy evidence distinguishing VTS-270 from the natural disease course, supporting its Breakthrough Therapy designation and forming the basis for the pivotal Phase 2b/3 sham-controlled trial.

• [1] Ory DS, Ottinger EA, Farhat NY, et al. Intrathecal 2-hydroxypropyl-β-cyclodextrin decreases neurological disease progression in Niemann-Pick disease, type C1: a non-randomised, open-label, phase 1–2 trial. Lancet. 2017; 390(10104): 1758–1768. View Source
• [2] Farmer CA, Thurm AE, Farhat NY, et al. Long-Term Neuropsychological Outcomes from an Open-Label Phase I/IIa Trial of 2-Hydroxypropyl-β-Cyclodextrins (VTS-270) in Niemann-Pick Disease, Type C1. CNS Drugs. 2019; 33(7): 677–683. PMID: 31187454. View Source

Proprietary Composition Patent and Exclusivity

U.S. Patent No. 9,675,634, issued to Sucampo Pharmaceuticals on June 13, 2017, claims proprietary cyclodextrin compositions with a specific fingerprint and purity profile that distinguish VTS-270 from all other HPβCD products [1]. The patent specifically covers mixtures of beta-cyclodextrin molecules substituted at one or more hydroxyl positions by hydroxypropyl groups, including methods of making, qualifying for intrathecal or intracerebroventricular administration, and methods of treating Niemann-Pick disease Type C [1]. The patent expires in 2036, providing long-term composition-of-matter exclusivity [1].

Composition Patent

Class-level

U.S. Patent 9,675,634, expires 2036

Covers specific HPβCD fingerprint for intrathecal use

Composition-of-matter exclusivity ensures supply consistency

No equivalent patent for generic HPβCD

Evidence Dimension	Patent-based composition-of-matter protection
Target Compound Data	U.S. Patent No. 9,675,634 issued; expires 2036; specific compositional fingerprint and purity profile claimed
Comparator Or Baseline	All other HPβCD products not covered by this patent (including Trappsol Cyclo and generic HPβCD)
Quantified Difference	Exclusive composition-of-matter IP protection for VTS-270 through 2036; no equivalent specific-composition patent identified for Trappsol Cyclo
Conditions	USPTO examination; claims directed to pharmaceutical compositions suitable for intrathecal/intracerebroventricular administration

Why This Matters

IP exclusivity through 2036 provides procurement certainty for organizations investing in long-term NPC1 clinical research programs or compassionate-use supply chains dependent on a specific, unchanging HPβCD product composition.

• [1] Sucampo Pharmaceuticals Inc. U.S. Patent No. 9,675,634. Hydroxypropyl beta-cyclodextrin compositions and methods. Issued June 13, 2017. View Source

Breakthrough & Orphan Drug Regulatory Designations

VTS-270 has accumulated multiple regulatory designations that were granted specifically based on its preliminary clinical evidence package. In January 2016, the FDA granted VTS-270 Breakthrough Therapy designation status for the treatment of NPC, a designation requiring preliminary clinical evidence of substantial improvement over existing therapies on clinically significant endpoints [1]. This was followed by Rare Pediatric Disease designation in November 2016 [2]. Both the FDA and EMA had previously granted Orphan Drug status to VTS-270, and the UK MHRA granted it Promising Innovative Medicine (PIM) designation under the Early Access to Medicines Scheme [1][2]. These designations are product-specific and do not extend to other HPβCD preparations such as Trappsol Cyclo, conferring accelerated review pathways and potential market exclusivity benefits unique to VTS-270.

Regulatory Designations

Context-dependent

BTD, Orphan Drug, Rare Pediatric, PIM

Product-specific; tied to VTS-270 data package

Regulatory program context supports research continuity

Does not apply to other HPβCD products

Evidence Dimension	Regulatory designation portfolio
Target Compound Data	FDA Breakthrough Therapy (2016); FDA Rare Pediatric Disease (2016); FDA Orphan Drug; EMA Orphan Drug; UK MHRA PIM designation
Comparator Or Baseline	Trappsol® Cyclo™ — Orphan Drug designation only; no Breakthrough Therapy or Rare Pediatric Disease designation identified as of publication dates
Quantified Difference	VTS-270 holds at least 3 additional regulatory designations not held by Trappsol Cyclo, each with distinct regulatory benefits (accelerated review, priority review vouchers, early access eligibility)
Conditions	Designations granted by FDA, EMA, and UK MHRA based on Phase 1/2 clinical data specific to VTS-270

Why This Matters

These product-specific designations provide tangible regulatory advantages—including eligibility for a Rare Pediatric Disease Priority Review Voucher upon potential approval—that are tied exclusively to the VTS-270 clinical data package and cannot be transferred to or claimed by other HPβCD products.

• [1] Vtesse Inc. VTS-270 Receives FDA Breakthrough Therapy Designation. News Release, January 6, 2016. View Source
• [2] Vtesse Inc. Vtesse Receives Rare Pediatric Disease Designation By The FDA For VTS-270 For The Treatment Of Niemann-Pick Type C1 Disease. News Release, November 29, 2016. View Source

Sham-Controlled Intrathecal Trial Design

The VTS-270 pivotal Phase 2b/3 trial (NCT02534844) is a prospective, randomized, double-blind, sham-controlled, three-part study evaluating intrathecal VTS-270 administered every two weeks at a selected dose of 900 mg in patients with neurologic manifestations of NPC1 [1][2]. An independent dose selection committee reviewed data from 12 patients aged 4–21 years and selected 900 mg every two weeks based on the optimal balance of safety, tolerability, and potential for efficacy [2]. This trial design—incorporating lumbar intrathecal delivery and a sham-control arm—differs fundamentally from the randomized, double-blind, placebo-controlled, parallel-group Phase 3 design of Trappsol Cyclo (TransportNPC), which uses intravenous administration at 2000 mg/kg and a standard-of-care placebo comparator [3]. The intrathecal route targets direct CNS delivery, bypassing the blood-brain barrier that HPβCD cannot cross, a key pharmacological rationale for VTS-270's route of administration.

Pivotal Trial Design

Class-level

Intrathecal sham-controlled Phase 2b/3 (900 mg Q2W)

vs Trappsol Cyclo IV placebo-controlled (2000 mg/kg)

Route and control design may influence CNS endpoint evidence quality

Direct CSF delivery bypasses blood-brain barrier

Evidence Dimension	Pivotal trial design and route of administration
Target Compound Data	Phase 2b/3 sham-controlled trial (NCT02534844); intrathecal lumbar administration every 2 weeks; 900 mg selected dose; 51 planned participants; 52-week controlled period with open-label extension
Comparator Or Baseline	Trappsol Cyclo Phase 3 TransportNPC trial; intravenous administration every 2 weeks; 2000 mg/kg dose; placebo + standard-of-care control
Quantified Difference	Route: intrathecal (VTS-270) vs. intravenous (Trappsol Cyclo); Control: sham procedure vs. placebo infusion; Dosing: 900 mg flat dose vs. 2000 mg/kg weight-based
Conditions	Multinational clinical trial sites (US, UK, France, Germany, Spain, Turkey, Australia); enrollment initiation 2015

Why This Matters

The intrathecal route with sham control represents a more rigorous efficacy assessment for neurological NPC1 endpoints by directly delivering drug to the CSF compartment and controlling for the invasive nature of lumbar puncture, a design choice that may yield higher-quality CNS efficacy evidence.

• [1] ClinicalTrials.gov Identifier: NCT02534844. A Phase 2b/3 Prospective, Randomized, Double-Blind, Sham-Controlled Trial of VTS-270 (2-hydroxypropyl-β-cyclodextrin) in Subjects With Neurologic Manifestations of Niemann-Pick Type C1 (NPC1) Disease. First posted August 18, 2015. View Source
• [2] Vtesse Inc. Vtesse Advances Phase 2b/3 Clinical Trial Of VTS-270 In Niemann-Pick Type C1 Disease With Dose Selection For Evaluation In Second And Final Portion Of Trial And Expansion Into Europe. News Release, May 23, 2016. View Source
• [3] ClinicalTrials.gov Identifier: NCT02912793. A Phase 1/2 Study to Evaluate the Safety, Pharmacokinetics and Exploratory Efficacy of Intravenous Trappsol® Cyclo™ in Patients With Niemann-Pick Disease Type C1. View Source

VTS-270 Application Scenarios

Defined HPβCD for Translational NPC1 Research

For academic or industry laboratories conducting mechanism-of-action studies on cholesterol mobilization in NPC1 cellular or animal models, VTS-270 offers the only HPβCD with a published, mass-spectrometry-confirmed compositional fingerprint characterized by a consistently low degree of hydroxypropyl substitution and low heterodimer impurity levels [1]. Researchers who require batch-to-batch reproducibility and the ability to cross-reference their findings to the published clinical literature should prioritize VTS-270 over generic HPβCD or other investigational HPβCD products whose composition has not been equivalently characterized in peer-reviewed, head-to-head analytical studies.

Clinical Studies Aligned with Regulatory Data Package

Organizations planning clinical research in NPC1 that may contribute to a future regulatory submission should select VTS-270 as the investigational product because its Breakthrough Therapy, Orphan Drug, Rare Pediatric Disease, and PIM designations are product-specific and tied to its defined compositional patent [2][3]. The Phase 2b/3 sham-controlled trial of intrathecal VTS-270 (900 mg every two weeks) provides a clinical trial protocol, dose-selection rationale, and safety database that can serve as a reference for subsequent studies, including the ongoing open-label extension and pediatric safety trials in patients under 4 years of age [4].

Compassionate Use and Early Access Program Supply

Healthcare institutions or national health systems establishing managed-access or compassionate-use programs for NPC1 patients require supply continuity and regulatory clarity. VTS-270 benefits from U.S. patent protection through 2036 on its specific compositional fingerprint, plus Orphan Drug and PIM designations that support early-access frameworks in the U.S., EU, and UK [2][3]. These designations—coupled with the ongoing open-label extension study (NCT04958642) open to participants transitioning from the pivotal trial—provide a defined regulatory pathway and product identity that generic HPβCD cannot offer.

Dual-Route NPC1 Research: Neurological and Hepatic

NPC1 is a multi-system disease with both neurological and hepatic manifestations. VTS-270 is being investigated via two distinct routes: intrathecal administration for CNS disease (Phase 2b/3, NCT02534844) and intravenous administration for infantile liver disease (Phase 1/2a, NCT03471143) [4][5]. This dual-route clinical development program, supported by preclinical data showing efficacy in the NPC1 cat model for both neurological and liver endpoints, positions VTS-270 as the only HPβCD with active clinical investigation covering both major organ systems affected by NPC1, making it the preferred agent for integrated disease-modification research strategies [5].

Application

Selection Property

Validation Focus

Translational NPC1 Cholesterol Mobilization Research

Mass-spec confirmed low-DS HPβCD composition

Batch-to-batch reproducibility and alignment with published clinical studies

NPC1 Clinical Research Protocol Alignment

Product-specific regulatory designations (BTD, Orphan, PIM)

Trial protocol reference and safety database context

Managed-Access Supply Continuity

Patent-protected composition through 2036

Regulatory pathway clarity for early-access frameworks

Dual-Route NPC1 Research (CNS & Hepatic)

Intrathecal and IV clinical development programs

CNS and hepatic endpoint model integration

• [1] Yergey AL, Blank PS, Cologna SM, Backlund PS, Porter FD, Darling AJ. Characterization of hydroxypropyl-beta-cyclodextrins used in the treatment of Niemann-Pick Disease type C1. PLoS One. 2017; 12(4): e0175478. PMID: 28414792. View Source
• [2] Sucampo Pharmaceuticals Inc. U.S. Patent No. 9,675,634. Hydroxypropyl beta-cyclodextrin compositions and methods. Issued June 13, 2017. View Source
• [3] Vtesse Inc. VTS-270 Receives FDA Breakthrough Therapy Designation; UK MHRA Promising Innovative Medicine Designation. News Releases, January 2016 and November 2016. View Source
• [4] ClinicalTrials.gov Identifiers: NCT02534844 (Phase 2b/3 intrathecal); NCT04958642 (Part C open-label extension); NCT03687476 (pediatric safety/tolerability). View Source
• [5] ClinicalTrials.gov Identifier: NCT03471143. Study of IV VTS-270 for Infantile Liver Disease Associated With Niemann-Pick Disease, Type C. Phase 1/2a. View Source